![molecular formula C25H19N3O2S B2619766 4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide CAS No. 392254-47-6](/img/structure/B2619766.png)
4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A special emphasis is placed on a thorough examination of response processes .Scientific Research Applications
4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide has been studied for its potential therapeutic applications in various fields of medicine. It has been found to have anticancer properties, specifically in inhibiting the growth and proliferation of cancer cells. This compound has also been studied for its neuroprotective effects, as it has been shown to protect neurons from oxidative stress and inflammation. Additionally, this compound has been found to have anti-inflammatory properties, which may have potential applications in treating inflammatory diseases.
Mechanism of Action
4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide is believed to exert its therapeutic effects through the inhibition of certain enzymes and signaling pathways. Specifically, it has been found to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and proliferation. Additionally, this compound has been shown to inhibit the activity of histone deacetylases, which are involved in gene expression regulation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. It has also been found to reduce the expression of certain proteins involved in cancer cell survival and proliferation. In terms of neuroprotection, this compound has been shown to reduce oxidative stress and inflammation in neurons, which can lead to improved neuronal function and survival. Additionally, this compound has been found to reduce inflammation in animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide in lab experiments is its specificity for certain enzymes and signaling pathways, which allows for targeted inhibition. Additionally, this compound has been found to have low toxicity in animal models, which makes it a potentially safe therapeutic agent. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer.
Future Directions
There are several future directions for research on 4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide. One area of interest is its potential applications in treating various types of cancer, including breast, lung, and colon cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on gene expression regulation. Another area of interest is the development of novel drug delivery systems for this compound, which could improve its solubility and bioavailability. Finally, more research is needed to determine the safety and efficacy of this compound in human clinical trials.
In conclusion, this compound is a chemical compound with significant potential for therapeutic applications in various fields of medicine. Its specificity for certain enzymes and signaling pathways, low toxicity, and potential neuroprotective and anti-inflammatory effects make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action, develop novel drug delivery systems, and determine its safety and efficacy in human clinical trials.
Synthesis Methods
The synthesis of 4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide involves the reaction of 2-phenyl-4,6-dihydrothieno[3,4-c]pyrazole-3-carboxylic acid with benzoyl chloride in the presence of a base such as triethylamine. This reaction produces this compound as a white solid, which can then be purified through recrystallization.
properties
IUPAC Name |
4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19N3O2S/c29-23(17-7-3-1-4-8-17)18-11-13-19(14-12-18)25(30)26-24-21-15-31-16-22(21)27-28(24)20-9-5-2-6-10-20/h1-14H,15-16H2,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMNRFCWTUFCTCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1)C3=CC=CC=C3)NC(=O)C4=CC=C(C=C4)C(=O)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.